Cas no 629652-44-4 ((1R,3S)-1-(1,3-Benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole-3-carboxylic Acid Methyl Ester)

• Product Name: (1R,3S)-1-(1,3-Benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole-3-carboxylic Acid Methyl Ester
• CAS No: 629652-44-4
• MF: C₂₂H₁₉ClN₂O₅
• MW: 426.849664926529
• CID: 428011
• PubChem ID: 11122795
• Update Time: 2025-04-19

(1R,3S)-1-(1,3-Benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole-3-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole-3-carboxylic acid,1-(1,3-benzodioxol-5-yl)-2-(chloroacetyl)-2,3,4,9-tetrahydro-, methylester, (1R,3S)-
• (1R,3S)-1-(1,3-Benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic Acid Methyl Ester
• (1R,3S)-1-(1,3-Benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carb
• (1R,3S)-1-(1,3-Benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic Acid Methyl ...
• (1R,3S)-1-benzo[1,3]dioxol-5-yl-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylic acid methyl ester
• Methyl (1R,3S)-1-(1,3-benzodioxol-5-yl)-2-(2-chloroacetyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylate
• DTXSID901106806
• SCHEMBL3482666
• Z3489603503
• CS-0166247
• rac-methyl (1R,3S)-1-(1,3-dioxaindan-5-yl)-2-(2-chloroacetyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate
• 629652-44-4
• 629652-33-1
• Methyl (1R,3S)-1-(1,3-benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• (1R,3S)-methyl 1-(benzo[d][1,3]dioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate? (Tadalafil Impurity
• EN300-7426405
• (1R,3S)-1-(1,3-Benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole-3-carboxylic Acid Methyl Ester

• Inchi： 1S/C22H19ClN2O5/c1-28-22(27)16-9-14-13-4-2-3-5-15(13)24-20(14)21(25(16)19(26)10-23)12-6-7-17-18(8-12)30-11-29-17/h2-8,16,21,24H,9-11H2,1H3/t16-,21+/m0/s1
• InChI Key： JUKHNCNDFOAFLT-HRAATJIYSA-N
• SMILES： ClCC(N1[C@H](C(=O)OC)CC2C3C=CC=CC=3NC=2[C@H]1C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 426.0982494g/mol
• Monoisotopic Mass: 426.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Melting Point: >190°C (dec.)
• Solubility: DMSO, Methanol (Sparingly)

(1R,3S)-1-(1,3-Benzodioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole-3-carboxylic Acid Methyl Ester Security Information

• Storage Condition：Refrigerator

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids